Cas no 4019-61-8 (N,N-Dimethylaniline-d6)

• Product Name: N,N-Dimethylaniline-d6
• CAS No: 4019-61-8
• MF: C₈H₁₁N
• MW: 127.216612100601
• CID: 925469
• PubChem ID: 12021644
• Update Time: 2025-04-19

N,N-Dimethylaniline-d6 Chemical and Physical Properties

Names and Identifiers

• n,n-dimethyl-d6-aniline
• dimethylaniline-d6
• N,N-Dimethylaniline-d6
• di(trideuteromethyl)aniline
• 4019-61-8
• N,N-bis(trideuteriomethyl)aniline
• D98869

• Inchi： 1S/C8H11N/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3/i1D3,2D3
• InChI Key： JLTDJTHDQAWBAV-WFGJKAKNSA-N
• SMILES： N(C([2H])([2H])[2H])(C([2H])([2H])[2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 127.12700
• Monoisotopic Mass: 127.126809831g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 1.75260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines